Cas no 1192348-16-5 (AcetaMide, N-[(3-fluorophenyl)Methyl]-)

• Product Name: AcetaMide, N-[(3-fluorophenyl)Methyl]-
• CAS No: 1192348-16-5
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 4576609
• Update Time: 2025-10-29

AcetaMide, N-[(3-fluorophenyl)Methyl]- Chemical and Physical Properties

Names and Identifiers

• AcetaMide, N-[(3-fluorophenyl)Methyl]-
• N-[(3-fluorophenyl)methyl]acetamide

• Inchi： 1S/C9H10FNO/c1-7(12)11-6-8-3-2-4-9(10)5-8/h2-5H,6H2,1H3,(H,11,12)
• InChI Key： SSJUQKFJWHRHKV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(F)=C1)(=O)C

Additional information on AcetaMide, N-[(3-fluorophenyl)Methyl]-

AcetaMide, N-[(3-fluorophenyl)Methyl]-: A Comprehensive Overview

The compound AcetaMide, N-[(3-fluorophenyl)Methyl]-, with the CAS number 1192348-16-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an acetamide group attached to a 3-fluorophenylmethyl group, which introduces interesting electronic and steric effects that can influence its reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, as fluorine atoms can significantly alter the physicochemical properties of molecules. In the case of AcetaMide, N-[(3-fluorophenyl)Methyl]-, the presence of a fluorine atom at the para position of the phenyl ring enhances its lipophilicity and stability. This makes it a promising candidate for various applications, including as a precursor in the synthesis of bioactive compounds.

The synthesis of AcetaMide, N-[(3-fluorophenyl)Methyl]- involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. The introduction of the acetamide group is achieved through acetylation reactions, which are well-established in organic chemistry. Researchers have explored various acetylating agents and reaction conditions to optimize the yield and purity of this compound.

One of the most intriguing aspects of AcetaMide, N-[(3-fluorophenyl)Methyl]- is its potential role in drug design. Fluorinated acetamides have been shown to exhibit diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have focused on evaluating its ability to modulate key enzymes and receptors involved in disease pathways. For instance, preliminary assays suggest that this compound may inhibit certain proteases associated with viral replication, making it a potential lead compound for antiviral therapies.

In addition to its pharmacological applications, AcetaMide, N-[(3-fluorophenyl)Methyl]- has also been studied for its environmental impact. Researchers have investigated its biodegradation pathways under various conditions to assess its eco-friendliness. These studies are crucial for ensuring that any future applications of this compound are sustainable and environmentally responsible.

The structural versatility of AcetaMide, N-[(3-fluorophenyl)Methyl]- also makes it an attractive substrate for further chemical modifications. By introducing additional functional groups or altering the substituents on the phenyl ring, chemists can explore a wide range of analogs with potentially enhanced biological activities. This approach has been successfully employed in other fluorinated compounds and holds great promise for this molecule as well.

In conclusion, AcetaMide, N-[(3-fluorophenyl)Methyl]- (CAS No. 1192348-16-5) is a fascinating compound with a wealth of potential applications in medicine and beyond. Its unique structure, combined with recent advances in fluorinated drug design, positions it as a valuable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the development of novel therapeutic agents.